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Compound of Interest

Compound Name: GA11

Cat. No.: B607586 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Handling and Disposal of GA11.

This document provides procedural guidance for the safe disposal of GA11, a gibberellin plant

hormone. Given the limited specific safety data for Gibberellin A11, the following procedures

are based on information for the closely related and well-documented Gibberellic Acid (GA3),

supplemented with general best practices for laboratory chemical waste management.

Gibberellins as a class are not typically classified as hazardous materials.

Quantitative Data
For clarity and comparison, the available quantitative data for Gibberellin A11 and the related

Gibberellic Acid (GA3) are summarized below.

Property Gibberellin A11 (GA11) Gibberellic Acid (GA3)

Molecular Formula C₁₉H₂₂O₅ C₁₉H₂₂O₆

Molecular Weight 330.38 g/mol [1] 346.37 g/mol

Appearance - White to pale-yellow solid

Oral LD50 (Rat) No data available > 5,000 mg/kg

Solubility in Water No data available 5 g/L
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Experimental Protocols
While a specific, standardized experimental protocol for the disposal of GA11 is not available in

published literature, the following procedure is derived from the safety data sheets of

Gibberellic Acid and general laboratory chemical disposal guidelines.

Objective: To safely dispose of GA11 waste, including pure substance, contaminated labware,

and solutions.

Materials:

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Chemical waste container, appropriately labeled

Absorbent material (e.g., vermiculite, sand) for liquid spills

pH paper (for solutions)

Sodium bicarbonate (for neutralization of acidic solutions, if applicable)

Sealable plastic bags

Procedure for Disposal of Solid GA11 Waste:

Collection: Carefully collect solid GA11 waste, including unused pure compound and

contaminated disposable labware (e.g., weigh boats, pipette tips), in a designated, sealed

plastic bag.

Labeling: Clearly label the bag with the chemical name ("Gibberellin A11 Waste") and any

other identifiers required by your institution's waste management program.

Storage: Store the sealed bag in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) department or a licensed chemical waste contractor.
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Procedure for Disposal of Liquid GA11 Waste (Solutions):

Small Spills: In the event of a small spill, absorb the liquid with an inert material such as

vermiculite or sand.

Collection: Scoop the absorbent material into a designated chemical waste container.

Neutralization (if applicable): For acidic solutions, neutralize to a pH between 6 and 8 with a

suitable base like sodium bicarbonate before absorption, if deemed safe and appropriate.

Always check for the absence of gas evolution or excessive heat generation.

Labeling: Label the waste container clearly with "Gibberellin A11 Solution Waste" and list all

components of the solution.

Disposal: Transfer the sealed container to the hazardous waste accumulation area for

disposal through your institution's EHS program. Do not pour GA11 solutions down the drain

unless explicitly permitted by your local regulations and institutional policies.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of GA11 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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